molecular formula C11H14N2O4 B6635682 2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid

2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid

Cat. No. B6635682
M. Wt: 238.24 g/mol
InChI Key: XRTPXSQBFOMJPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid, also known as MOBA, is a chemical compound that has been extensively studied for its potential use in scientific research. MOBA is a derivative of pyridine-4-carboxylic acid and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid is not fully understood, but it is believed to act as an inhibitor of the enzyme acetylcholinesterase. This enzyme is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in a variety of neurological processes. By inhibiting acetylcholinesterase, 2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid may increase the levels of acetylcholine in the brain, leading to improved cognitive function.
Biochemical and Physiological Effects:
2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid has been shown to have a variety of biochemical and physiological effects. In addition to its neuroprotective effects, 2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid has been shown to have antioxidant properties and may be useful in the treatment of conditions such as diabetes and cardiovascular disease. 2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid has also been shown to have anti-inflammatory effects and may be useful in the treatment of conditions such as arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid in lab experiments is its relatively low cost and easy synthesis method. However, 2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid is not widely available and may be difficult to obtain for some researchers. Additionally, 2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid has not been extensively studied in humans, and its safety and efficacy in humans are not well understood.

Future Directions

There are many potential future directions for research on 2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid. One area of interest is in the development of new drugs for the treatment of neurological disorders. 2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid may also be useful in the treatment of other conditions such as diabetes and cardiovascular disease. Further research is needed to fully understand the mechanism of action of 2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid and its potential uses in scientific research.

Synthesis Methods

2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid can be synthesized using a variety of methods. One common method involves the reaction of pyridine-4-carboxylic acid with methylamine, followed by the addition of butylmalonic acid. The resulting compound is then treated with acetic anhydride to form 2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid.

Scientific Research Applications

2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid has been studied for its potential use in a variety of scientific research applications. One area of interest is in the development of new drugs for the treatment of neurological disorders. 2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid has been shown to have neuroprotective effects and may be useful in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

properties

IUPAC Name

2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H14N2O4/c1-3-8(11(16)17)13(2)10(15)7-4-5-12-9(14)6-7/h4-6,8H,3H2,1-2H3,(H,12,14)(H,16,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XRTPXSQBFOMJPD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C(=O)O)N(C)C(=O)C1=CC(=O)NC=C1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14N2O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

238.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid

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